Cas no 1260638-27-4 (3-(3-chloro-4-fluorophenyl)pyrrolidine)

• Product Name: 3-(3-chloro-4-fluorophenyl)pyrrolidine
• CAS No: 1260638-27-4
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5989654
• PubChem ID: 67174996
• Update Time: 2025-06-13

3-(3-chloro-4-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(3-chloro-4-fluorophenyl)-
• 3-(3-chloro-4-fluorophenyl)pyrrolidine
• AKOS017515833
• EN300-1964937
• 1260638-27-4
• SCHEMBL1825489

• Inchi： 1S/C10H11ClFN/c11-9-5-7(1-2-10(9)12)8-3-4-13-6-8/h1-2,5,8,13H,3-4,6H2
• InChI Key： DKVPRTKFEONGCM-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(F)C(Cl)=C2)C1

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 274.5±40.0 °C(Predicted)
• pka: 9.74±0.10(Predicted)

Additional information on 3-(3-chloro-4-fluorophenyl)pyrrolidine

Introduction to 3-(3-chloro-4-fluorophenyl)pyrrolidine (CAS No. 1260638-27-4)

3-(3-chloro-4-fluorophenyl)pyrrolidine, with the chemical identifier CAS No. 1260638-27-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthesizing various pharmacologically active agents.

The compound belongs to the pyrrolidine class of heterocycles, which are known for their broad spectrum of biological activities. Pyrrolidine derivatives have been extensively studied for their roles in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The specific substitution pattern in 3-(3-chloro-4-fluorophenyl)pyrrolidine imparts distinct electronic and steric properties, which can be exploited to fine-tune its pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom introduces a strong electron-withdrawing effect, which can influence the metabolic stability and binding affinity of the molecule. In particular, 3-chloro-4-fluorophenyl groups have been shown to enhance binding interactions with target enzymes and receptors, leading to improved therapeutic efficacy. This has prompted researchers to explore novel derivatives of this scaffold for the development of next-generation pharmaceuticals.

In the realm of drug discovery, 3-(3-chloro-4-fluorophenyl)pyrrolidine serves as a versatile building block for synthesizing more complex molecules. Its pyrrolidine core provides a rigid framework that can be modified through various chemical reactions, such as nucleophilic substitution, alkylation, and cyclization. These modifications allow chemists to tailor the compound's properties to meet specific pharmacological requirements. For instance, incorporating additional functional groups can alter its solubility, permeability across biological membranes, and interactions with metabolic enzymes.

One of the most promising applications of 3-(3-chloro-4-fluorophenyl)pyrrolidine is in the treatment of neurological disorders. Studies have demonstrated that pyrrolidine derivatives can modulate neurotransmitter systems involved in conditions such as depression, anxiety, and Parkinson's disease. The chloro and fluoro substituents enhance the compound's ability to cross the blood-brain barrier, ensuring better penetration into neural tissues. Furthermore, its structural similarity to known psychoactive compounds suggests potential for developing novel therapeutics with improved safety profiles.

Another area where this compound shows promise is in oncology research. Pyrrolidine-based molecules have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The electron-withdrawing effects of the chloro and fluoro groups can enhance binding affinity to these targets, leading to more effective anti-cancer agents. Preclinical studies have indicated that derivatives of 3-(3-chloro-4-fluorophenyl)pyrrolidine exhibit significant cytotoxicity against various tumor cell lines while maintaining low toxicity towards healthy cells.

The synthesis of 3-(3-chloro-4-fluorophenyl)pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or cyclization reactions. The use of advanced catalytic systems has improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of the compound for research purposes. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

Quality control and analytical characterization are critical aspects of working with 3-(3-chloro-4-fluorophenyl)pyrrolidine. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure purity and confirm structural integrity. These analytical methods provide detailed information about the compound's chemical composition and help identify any impurities that may affect its performance in biological assays.

The future prospects for 3-(3-chloro-4-fluorophenyl)pyrrolidine are bright, with ongoing research exploring new synthetic strategies and therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of novel derivatives with enhanced pharmacological properties. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.